1-Carboxyethenyl hydrogen phosphate
Overview
Description
A monocarboxylic acid anion derived from selective deprotonation of the carboxy group of phosphoenolpyruvic acid. It is a metabolic intermediate in GLYCOLYSIS; GLUCONEOGENESIS; and other pathways.
Scientific Research Applications
1. Chemical Structure and Tautomerism Studies
A study explored the tautomerism of an intramolecular OHOHN-charge relay chain in a model Schiff base, providing insights into the function of coenzyme pyridoxal phosphate in its natural environment. This research is relevant for understanding molecular structures and interactions in various biochemical contexts (Golubev et al., 2007).
2. Phosphate-Binding Proteins
Research on phosphate-binding proteins (PBPs) elucidated their phosphate recognition mechanism. This study is significant in understanding the specific transport of phosphorus into cells and the role of PBPs in cellular functions (Qi et al., 2018).
3. Environmental and Soil Remediation
A study assessed the use of different phosphates in immobilizing heavy metals in contaminated soil. This research provides baseline information for establishing strategies for managing heavy metal-contaminated agricultural soils (Yuan et al., 2016).
4. Phosphate in Health Care Applications
A novel approach was discovered for the detection of phosphate in human blood using a molybdenum phosphide modified electrode. This method has potential applications in environmental and health care sectors (Zhang et al., 2019).
5. Agricultural Applications
Advances in understanding plant responses to low-phosphorus stress have led to the development of strategies for producing highly phosphate-efficient crops. This research is crucial for optimizing fertilizer use and reaching agricultural sustainability (López-Arredondo et al., 2014).
6. Phosphate in Bioenergy Production
The impact of phosphate concentration on bio-hydrogen production using a phototrophic microbial consortium was studied. This research contributes to the optimization of hydrogen production yield at an industrial scale (Liu et al., 2019).
properties
Molecular Formula |
C3H4O6P- |
|---|---|
Molecular Weight |
167.03 g/mol |
IUPAC Name |
1-carboxyethenyl hydrogen phosphate |
InChI |
InChI=1S/C3H5O6P/c1-2(3(4)5)9-10(6,7)8/h1H2,(H,4,5)(H2,6,7,8)/p-1 |
InChI Key |
DTBNBXWJWCWCIK-UHFFFAOYSA-M |
SMILES |
C=C(C(=O)O)OP(=O)(O)[O-] |
Canonical SMILES |
C=C(C(=O)O)OP(=O)(O)[O-] |
synonyms |
Phosphoenolpyruvate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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